Cas no 42221-49-8 (2,4,5-Trichlorobenzoyl Chloride)

• Product Name: 2,4,5-Trichlorobenzoyl Chloride
• CAS No: 42221-49-8
• MF: C₇H₂Cl₄O
• MW: 243.902178287506
• CID: 4714101
• Update Time: 2025-11-02

2,4,5-Trichlorobenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2,4,5-trichlorobenzoyl Chloride
• FCH1373089
• OR200112
• 2,4,5-Trichlorobenzoyl Chloride

• Inchi： 1S/C7H2Cl4O/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H
• InChI Key： BONFTDXNVIOQBZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(=O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4,5-Trichlorobenzoyl Chloride

2,4,5-Trichlorobenzoyl Chloride (CAS No. 42221-49-8): Properties, Applications, and Industry Insights

2,4,5-Trichlorobenzoyl Chloride (CAS No. 42221-49-8) is a specialized organic compound widely used in chemical synthesis and industrial applications. This chlorinated benzoyl chloride derivative is known for its reactivity and versatility, making it a valuable intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. With the increasing demand for high-performance chemical intermediates, 2,4,5-Trichlorobenzoyl Chloride has gained attention for its unique properties and broad utility.

The molecular structure of 2,4,5-Trichlorobenzoyl Chloride features three chlorine atoms and a reactive benzoyl chloride group, which contributes to its high reactivity in acylation reactions. Researchers and manufacturers often seek this compound for its ability to introduce the 2,4,5-trichlorobenzoyl moiety into more complex molecules. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of 2,4,5-Trichlorobenzoyl Chloride to reduce environmental impact while maintaining high yields.

In the pharmaceutical industry, 2,4,5-Trichlorobenzoyl Chloride serves as a key building block for active pharmaceutical ingredients (APIs). Its role in synthesizing drug intermediates has become increasingly important, particularly in the development of antimicrobial and anti-inflammatory compounds. The compound's stability under various reaction conditions makes it a preferred choice for multi-step synthetic routes. With the global pharmaceutical market expanding, the demand for high-purity 2,4,5-Trichlorobenzoyl Chloride continues to grow steadily.

Agrochemical applications represent another significant market for 2,4,5-Trichlorobenzoyl Chloride. The compound is utilized in the production of herbicides and pesticides, where its chlorinated aromatic structure contributes to the biological activity of the final products. As agricultural practices evolve to meet the challenges of climate change and food security, the need for efficient crop protection chemicals has driven innovation in 2,4,5-Trichlorobenzoyl-based formulations. Manufacturers are particularly interested in developing more selective and environmentally friendly derivatives using this versatile intermediate.

The specialty chemicals sector also benefits from the unique properties of 2,4,5-Trichlorobenzoyl Chloride. It finds application in the synthesis of dyes, pigments, and polymer additives. The compound's ability to modify surface properties and enhance material performance has led to its use in advanced materials development. Recent research explores its potential in creating novel functional materials for electronics and coatings applications, aligning with the growing demand for high-performance specialty chemicals.

From a technical perspective, handling 2,4,5-Trichlorobenzoyl Chloride requires proper knowledge of its chemical behavior. The compound typically appears as a colorless to pale yellow liquid with a characteristic odor. Its reactivity with nucleophiles makes it valuable for various chemical transformations, but also necessitates careful storage and handling procedures. Industry professionals frequently search for information about the stability of 2,4,5-Trichlorobenzoyl Chloride under different conditions and its compatibility with various solvents and reagents.

The global market for 2,4,5-Trichlorobenzoyl Chloride has shown consistent growth, driven by its diverse applications across multiple industries. Regional production capacities and supply chain dynamics significantly influence pricing and availability. Recent developments in chemical manufacturing technologies, particularly in Asia, have impacted the competitive landscape for this intermediate. Companies specializing in fine chemicals continue to invest in process optimization to meet the increasing demand for high-quality 2,4,5-Trichlorobenzoyl Chloride.

Quality control remains a critical aspect of 2,4,5-Trichlorobenzoyl Chloride production. Manufacturers and purchasers alike prioritize specifications such as purity levels, impurity profiles, and consistency between batches. Analytical methods for characterizing 2,4,5-Trichlorobenzoyl Chloride, including HPLC and GC analysis, are frequently discussed topics among quality assurance professionals. The industry has seen growing interest in advanced analytical techniques to ensure product quality and traceability.

Environmental considerations surrounding 2,4,5-Trichlorobenzoyl Chloride have gained attention in recent years. While the compound itself has specific industrial uses, the chemical industry continues to explore more sustainable approaches to its production and application. Researchers are investigating greener synthetic routes and waste minimization strategies for 2,4,5-Trichlorobenzoyl Chloride derivatives. These efforts align with broader industry trends toward sustainable chemistry and reduced environmental impact.

Looking ahead, the future of 2,4,5-Trichlorobenzoyl Chloride appears promising as new applications continue to emerge. The compound's versatility ensures its ongoing relevance in chemical synthesis, while technological advancements may open doors to novel uses. Industry observers anticipate steady demand growth, particularly from emerging markets and innovative application areas. As research progresses, we may see expanded utilization of 2,4,5-Trichlorobenzoyl Chloride in cutting-edge chemical developments.

For researchers and industry professionals working with 2,4,5-Trichlorobenzoyl Chloride, staying informed about the latest developments is crucial. Regular updates on synthesis methods, application techniques, and safety considerations help maximize the compound's potential while ensuring responsible use. The chemical community continues to share knowledge about 2,4,5-Trichlorobenzoyl Chloride handling procedures and best practices through technical publications and professional networks.